Cas no 895448-04-1 (N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide)

• Product Name: N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• CAS No: 895448-04-1
• MF: C₂₀H₂₁N₃O₆S
• MW: 431.462243795395
• CID: 6048131
• PubChem ID: 18572806
• Update Time: 2025-05-19

N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• SR-01000021037
• N-[(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-nitrobenzamide
• SR-01000021037-1
• F2525-0209
• N-[3-(2-ethoxyethyl)-5,6-dimethoxy-1,3-benzothiazol-2-ylidene]-3-nitrobenzamide
• (Z)-N-(3-(2-ethoxyethyl)-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide
• 895448-04-1
• AKOS024656831

• Inchi： 1S/C20H21N3O6S/c1-4-29-9-8-22-15-11-16(27-2)17(28-3)12-18(15)30-20(22)21-19(24)13-6-5-7-14(10-13)23(25)26/h5-7,10-12H,4,8-9H2,1-3H3/b21-20-
• InChI Key： BSTMFWCFXAUOKX-MRCUWXFGSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)[N+](=O)[O-])=O)/N(CCOCC)C2C=C(C(=CC1=2)OC)OC

Computed Properties

• Exact Mass: 431.11510657g/mol
• Monoisotopic Mass: 431.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 132Ų

Additional information on N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide

Comprehensive Guide to N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide (CAS No. 895448-04-1)

N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide (CAS No. 895448-04-1) is a specialized organic compound with a unique molecular structure that combines a benzothiazole core with a nitrobenzamide moiety. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its dihydro-1,3-benzothiazol-2-ylidene scaffold, which is known for its bioactivity in various therapeutic areas.

The compound's ethoxyethyl and dimethoxy substituents contribute to its solubility and stability, making it a promising candidate for further development. With the growing demand for novel chemical entities in the pharmaceutical industry, N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide has emerged as a subject of extensive study. Its nitrobenzamide group is particularly noteworthy, as it is often associated with antimicrobial and anti-inflammatory properties, aligning with current trends in antibiotic resistance research.

In the context of modern drug discovery, the search for benzothiazole derivatives has intensified due to their diverse pharmacological profiles. CAS No. 895448-04-1 represents a valuable addition to this class of compounds, offering researchers a new avenue for exploring structure-activity relationships. The compound's potential applications extend beyond medicine, with possible uses in materials science, where its electronic properties could be harnessed for advanced technologies.

From a synthetic chemistry perspective, the preparation of N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide involves sophisticated organic transformations that highlight the compound's complexity. The presence of both electron-donating (ethoxyethyl and dimethoxy) and electron-withdrawing (nitro) groups creates interesting electronic effects that influence its reactivity and potential applications. These characteristics make it a fascinating subject for computational chemistry studies and molecular modeling.

The global market for specialized chemical compounds like CAS No. 895448-04-1 is expanding rapidly, driven by increasing investment in pharmaceutical R&D and the continuous search for novel bioactive molecules. As researchers seek to address pressing health challenges, compounds with unique structural features such as this benzothiazol-2-ylidene derivative are becoming increasingly valuable. The compound's potential in addressing current medical needs, particularly in the area of infectious diseases and chronic inflammation, makes it particularly relevant in today's research landscape.

Quality control and analytical characterization of N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide require advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which are critical factors for research applications. The compound's stability under various conditions is another important consideration for potential commercial applications and long-term storage.

Environmental and safety considerations for handling CAS No. 895448-04-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper handling procedures should always be observed when working with this or any chemical substance. Researchers interested in this compound should consult the available safety data and conduct appropriate risk assessments before beginning experimental work.

The future outlook for N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide appears promising, with potential applications continuing to emerge as research progresses. As the scientific community gains a deeper understanding of its properties and biological activities, this compound may find its way into various practical applications. The ongoing exploration of benzothiazole-based compounds in medicinal chemistry suggests that CAS No. 895448-04-1 will remain an important subject of study for years to come.

For researchers and industry professionals seeking detailed information about N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide, comprehensive technical data including spectroscopic characteristics, solubility parameters, and synthetic protocols are available through specialized chemical databases and research publications. The compound's unique combination of structural features makes it a valuable reference point in the study of nitrobenzamide derivatives and their potential applications across multiple scientific disciplines.